Cas no 2325080-23-5 (4,4-difluoro-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine)

• Product Name: 4,4-difluoro-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine
• CAS No: 2325080-23-5
• MF: C₁₁H₁₇F₂N₃O
• MW: 245.26898932457
• CID: 6047804
• PubChem ID: 121184621
• Update Time: 2025-05-20

4,4-difluoro-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine
• 4,4-difluoro-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine
• 2325080-23-5
• AKOS032738674
• 5-((4,4-difluoropiperidin-1-yl)methyl)-3-isopropyl-1,2,4-oxadiazole
• F6543-0100

• Inchi： 1S/C11H17F2N3O/c1-8(2)10-14-9(17-15-10)7-16-5-3-11(12,13)4-6-16/h8H,3-7H2,1-2H3
• InChI Key： SPLFDFGEJKEVIE-UHFFFAOYSA-N
• SMILES： FC1(CCN(CC2=NC(C(C)C)=NO2)CC1)F

Computed Properties

• Exact Mass: 245.13396850g/mol
• Monoisotopic Mass: 245.13396850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Additional information on 4,4-difluoro-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine

Comprehensive Overview of 4,4-Difluoro-1-{3-(Propan-2-yl)-1,2,4-Oxadiazol-5-ylmethyl}Piperidine (CAS No. 2325080-23-5)

The compound 4,4-difluoro-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine (CAS No. 2325080-23-5) is a fluorinated piperidine derivative featuring a 1,2,4-oxadiazole moiety. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery. The presence of difluoro groups enhances metabolic stability, while the oxadiazole ring contributes to binding affinity in biological targets, making it a valuable scaffold for medicinal chemistry applications.

Recent studies highlight the growing demand for fluorinated heterocycles like 4,4-difluoro-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Researchers are particularly interested in its role in addressing drug resistance and improving bioavailability, two critical challenges in modern therapeutics. The compound’s CAS No. 2325080-23-5 is frequently searched in scientific databases, reflecting its relevance in preclinical studies.

From a synthetic perspective, the incorporation of the propan-2-yl group into the oxadiazole ring offers steric and electronic advantages, enabling selective functionalization. This property aligns with the industry’s shift toward fragment-based drug design, where modular compounds like this are prized for their adaptability. Analytical techniques such as NMR spectroscopy and LC-MS are commonly employed to characterize its purity and stability, ensuring compliance with regulatory standards.

In agrochemical applications, derivatives of 4,4-difluoro-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine have shown promise as eco-friendly pest control agents. The difluoropiperidine core contributes to improved soil persistence, while the oxadiazole moiety interacts with insect-specific enzymes. This dual functionality addresses the rising demand for sustainable crop protection solutions, a topic dominating agricultural forums and search queries.

The compound’s CAS No. 2325080-23-5 is also linked to innovations in PET imaging probes, where fluorinated compounds are essential for radiolabeling. Its potential in neurological disorder research is another hot topic, with users frequently searching for its applications in blood-brain barrier penetration studies. Such interdisciplinary relevance underscores its importance across life sciences.

To meet evolving market needs, suppliers of 4,4-difluoro-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine emphasize scalable synthesis routes and GMP-compliant production. Quality control protocols, including HPLC purity assays, are critical to ensure reproducibility—a key concern for researchers sourcing this compound. These aspects are frequently highlighted in procurement-related search trends.

In summary, 4,4-difluoro-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}piperidine (CAS No. 2325080-23-5) exemplifies the convergence of medicinal chemistry and sustainable science. Its multifaceted applications—from drug discovery to agrochemical innovation—position it as a compound of enduring interest, reflected in both academic literature and industrial demand.